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Compound of Interest

Compound Name: Solasurine

Cat. No.: B1584054 Get Quote

Solasurine: A Technical Guide for Researchers
For research use only. Not for human or veterinary use.

Introduction
Solasurine is a naturally occurring steroidal alkaloid glycoside found in plants of the Solanum

genus, notably Solanum surattense (also known as Solanum xanthocarpum).[1] As a member

of the vast family of Solanum alkaloids, it shares a structural relationship with other prominent

compounds like solasodine, solasonine, and solamargine. While less studied than its

counterparts, Solasurine is emerging as a compound of interest for its potential biological

activities. This technical guide provides a comprehensive overview of the current knowledge on

the chemical structure, properties, and biological activities of Solasurine, with a focus on

presenting available data in a structured format for researchers, scientists, and drug

development professionals.

Chemical Structure and Properties
Solasurine is characterized by a steroidal aglycone backbone, which is a derivative of

cholesterol, linked to a carbohydrate moiety. The aglycone part of these compounds is known

as solasodine.[2][3]
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Identifier Value

CAS Number 27028-76-8

Molecular Formula C39H63NO11

Molecular Weight 721.92 g/mol

Synonyms 澳茄新碱 (ào jiā xīn jiǎn)

Physicochemical Properties
Limited experimental data is available for the physicochemical properties of Solasurine. The

following table summarizes the known information.

Property Value Source

Melting Point 246-248 °C [1]

Appearance Fine needles [1]

Note: Further experimental determination of properties such as solubility, pKa, and logP is

required for a complete profile of Solasurine.

Biological Activities and Mechanism of Action
The biological activities of Solasurine are not yet extensively studied. However, preliminary

research and its structural similarity to other solasodine glycosides suggest potential

therapeutic applications.

Antiviral Activity
An in-silico study has suggested that Solasurine may exhibit antiviral properties against

SARS-CoV-2. The study predicted that Solasurine could interact with the C3-like protease

(main protease) of the virus, a key enzyme in its replication cycle. This interaction is

hypothesized to involve several amino acid residues, including Phe8, Pro9, Ile152, Tyr154,

Pro293, Phe294, Val297, and Arg298. It is important to note that this is based on computational

modeling and requires experimental validation.
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Anticancer Potential
While direct experimental evidence for the anticancer activity of Solasurine is lacking in the

reviewed literature, its aglycone, solasodine, and related glycosides like solasonine and

solamargine have demonstrated significant anticancer effects in numerous studies. These

compounds have been shown to inhibit the proliferation of various cancer cell lines, including

colorectal, bladder, and breast cancer.[4][5][6] The proposed mechanisms of action for these

related compounds involve the modulation of key signaling pathways.

Key Signaling Pathways (Inferred from Related
Compounds)
Due to the limited research on Solasurine, the specific signaling pathways it modulates are

unknown. However, based on the activities of its aglycone, solasodine, and other closely

related glycosides, the following pathways are potential targets for investigation:

AKT/GSK-3β/β-catenin Pathway: Solasodine has been shown to suppress colorectal cancer

cells by inhibiting this pathway.[4]

Hedgehog/Gli1 Signaling Pathway: Solasodine and solasonine have been found to inhibit the

Hedgehog signaling pathway, which is crucial in cancer development and progression.[7][8]

[9]

PI3K/AKT and ERK/MAPK Pathways: Solasonine has been demonstrated to inhibit these

pathways in bladder cancer cells.[5]

A potential mechanism of action for Solasurine, based on these related compounds, could

involve the induction of apoptosis and inhibition of cell proliferation and metastasis in cancer

cells through the modulation of these or similar signaling pathways.

Below is a generalized representation of a potential signaling pathway that could be

investigated for Solasurine, based on the known activity of Solasodine.

Solasodine PI3K
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activates
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Click to download full resolution via product page

Caption: Potential signaling pathway for Solasurine based on Solasodine's mechanism.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Solasurine are not widely available. The following sections provide a general framework based

on methodologies used for related compounds.

Isolation and Purification of Solasurine
A historical method for the isolation of Solasurine from the fresh berries of Solanum

xanthocarpum involves the following general steps:[1]

Extraction: The plant material is extracted with a suitable solvent, such as methanol or

ethanol.

Fractionation: The crude extract is then subjected to fractionation using different solvents to

separate compounds based on their polarity.

Chromatography: Column chromatography and thin-layer chromatography (TLC) are

employed for the separation and purification of the individual glycoalkaloids.

Crystallization: The purified Solasurine is obtained as fine needles through crystallization

from a suitable solvent like methanol.[1]

A generalized workflow for the isolation of steroidal alkaloids from Solanum species is depicted

below.
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Caption: General workflow for isolating Solasurine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1584054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Elucidation
The determination of Solasurine's complex structure would require a combination of modern

spectroscopic techniques:

Mass Spectrometry (MS): To determine the exact molecular weight and fragmentation

pattern, which can help identify the aglycone and the sugar components.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are essential for elucidating the complete chemical structure,

including the stereochemistry and the linkage of the sugar units to the aglycone.

In Vitro Biological Assays
To validate the potential biological activities of Solasurine, a series of in vitro assays would be

necessary.

Cell Culture: Vero E6 cells, which are susceptible to SARS-CoV-2 infection, would be

cultured.

Cytotoxicity Assay: A preliminary assay (e.g., MTT or MTS) would be performed to determine

the non-toxic concentration range of Solasurine on the host cells.

Antiviral Activity Assay:

Cells are pre-treated with various concentrations of Solasurine.

The cells are then infected with SARS-CoV-2.

After an incubation period, the viral cytopathic effect (CPE) is observed, or viral replication

is quantified using methods like plaque reduction assays or RT-qPCR for viral RNA.

The 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) would

be calculated to determine the selectivity index (SI = CC50/EC50).

Cell Lines: A panel of cancer cell lines relevant to the hypothesized activity would be

selected.
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Cell Viability Assay (e.g., MTT, SRB): To determine the cytotoxic effect of Solasurine on

cancer cells and calculate the half-maximal inhibitory concentration (IC50).

Apoptosis Assay (e.g., Annexin V/PI staining): To determine if Solasurine induces

programmed cell death.

Cell Cycle Analysis (e.g., Flow Cytometry): To investigate if Solasurine causes cell cycle

arrest at specific phases.

Wound Healing/Transwell Migration Assays: To assess the effect of Solasurine on cancer

cell migration and invasion.

Western Blot Analysis: To investigate the effect of Solasurine on the protein expression

levels in key signaling pathways.

Conclusion and Future Directions
Solasurine is a steroidal alkaloid with a defined molecular formula and CAS number, but it

remains a largely understudied natural product. The available information, primarily from older

isolation studies and a recent in-silico analysis, suggests that Solasurine holds potential for

further investigation, particularly in the areas of antiviral and anticancer research.

Future research should focus on:

Complete Structural Elucidation: Definitive spectroscopic analysis (NMR, MS) to confirm the

full chemical structure of Solasurine, including the nature and linkage of its sugar moiety.

In Vitro and In Vivo Biological Evaluation: Rigorous experimental studies are needed to

validate the predicted antiviral activity and to explore its potential as an anticancer agent.

Mechanism of Action Studies: Elucidating the specific signaling pathways modulated by

Solasurine will be crucial for understanding its biological effects and for potential therapeutic

development.

Synthesis and Analogue Development: Once the structure and activity are better understood,

synthetic routes could be developed to produce Solasurine in larger quantities and to create

analogues with improved efficacy and safety profiles.
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This technical guide serves as a starting point for researchers interested in exploring the

chemical and biological landscape of Solasurine, a promising but enigmatic natural

compound. The significant body of research on the related solasodine glycosides provides a

strong rationale and a methodological framework for unlocking the full potential of Solasurine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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